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Compound of Interest

Compound Name: Dodecylcyclohexane

Cat. No.: B156805

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of dodecylcyclohexane.

Immediate Safety Considerations: Dodecylcyclohexane is a combustible liquid. Appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat, should be worn at all times when handling this substance. All handling of
dodecylcyclohexane waste should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to avoid the inhalation of vapors.

Disposal Plan: Step-by-Step Procedures

The standard and regulated method for the disposal of dodecylcyclohexane from a laboratory
setting is through collection and transfer to a licensed hazardous waste disposal facility. In-
laboratory treatment or neutralization of hydrocarbon waste is not a recommended or standard
practice. The following procedure outlines the necessary steps for the safe collection and
preparation of dodecylcyclohexane waste for disposal.

1. Waste ldentification and Segregation:

o Dodecylcyclohexane waste should be classified as a non-halogenated organic solvent.
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Itis crucial to segregate dodecylcyclohexane waste from other waste streams, particularly
halogenated solvents, as mixing can significantly increase disposal costs and complexity.

Do not mix dodecylcyclohexane waste with aqueous waste or other incompatible
chemicals.

. Container Selection and Labeling:

Use a chemically compatible container for waste collection. An empty, clean, and dry
container that originally held dodecylcyclohexane or a similar non-halogenated
hydrocarbon is a suitable option.

The container must have a secure, tight-fitting lid to prevent spills and the escape of vapors.

Label the waste container clearly with the words "HAZARDOUS WASTE," the full chemical
name "Dodecylcyclohexane,” and the approximate concentration if it is in a solution. The
date of initial waste accumulation should also be recorded on the label.

. Waste Accumulation:

Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory, at or near the point of generation.

The SAA should be a well-ventilated, cool, and dry location away from sources of ignition.

Keep the waste container closed at all times, except when adding waste.

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.
. Arranging for Disposal:

Once the waste container is full, or in accordance with your institution's hazardous waste
pickup schedule, arrange for its collection by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup.
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Quantitative Data for Dodecylcyclohexane

The following table summarizes key quantitative data for dodecylcyclohexane, which is
essential for its safe handling and disposal.

Property Value

Molecular Formula CisHss

Molecular Weight 252.49 g/mol

CAS Number 1795-17-1

Appearance Colorless liquid

Boiling Point 331°C

Flash Point 147.1 °C (Combustible)
Water Solubility Very low (practically insoluble)
Density 0.82 g/cm?3

Experimental Protocols

As in-laboratory chemical treatment of dodecylcyclohexane waste is not standard practice,
the following protocol details the correct experimental procedure for the collection and
preparation of this waste stream for professional disposal.

Protocol: Collection of Dodecylcyclohexane Waste

e Preparation:
o Ensure all necessary PPE is worn (chemical-resistant gloves, safety goggles, lab coat).
o Verify that the designated waste container is properly labeled and in good condition.
o Conduct the waste transfer in a chemical fume hood.

e Procedure:
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o Carefully pour the dodecylcyclohexane waste from the experimental apparatus into the
designated waste container, using a funnel to prevent spillage.

o Securely fasten the lid of the waste container immediately after the transfer is complete.

o If any dodecylcyclohexane is spilled during the transfer, absorb it with an inert material
(e.g., vermiculite, sand, or a commercial absorbent pad).

o Collect the contaminated absorbent material and place it in a separate, sealed, and clearly
labeled solid hazardous waste container.

o Final Steps:
o Store the waste container in the designated SAA.
o Update any relevant waste logs as required by your institution.

Logical Workflow for Dodecylcyclohexane Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of dodecylcyclohexane.

Click to download full resolution via product page
Caption: Workflow for the proper disposal of dodecylcyclohexane waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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